Cas no 1398065-83-2 (2,4-Dimethylaniline-d11)

• Product Name: 2,4-Dimethylaniline-d11
• CAS No: 1398065-83-2
• MF: C₈H₁₁N
• MW: 132.247420549393
• CID: 1066362
• Update Time: 2025-11-05

2,4-Dimethylaniline-d11 Chemical and Physical Properties

Names and Identifiers

• 2,4-Dimethylaniline-d11

• Inchi： 1S/C8H11N/c1-6-3-4-8(9)7(2)5-6/h3-5H,9H2,1-2H3/i1D3,2D3,3D,4D,5D/hD2
• InChI Key： CZZZABOKJQXEBO-MDCKYEMWSA-N
• SMILES： N([2H])([2H])C1=C([2H])C([2H])=C(C([2H])([2H])[2H])C([2H])=C1C([2H])([2H])[2H]

Additional information on 2,4-Dimethylaniline-d11

Comprehensive Overview of 2,4-Dimethylaniline-d11 (CAS No. 1398065-83-2): A Deuterated Derivative in Modern Chemical Research

2,4-Dimethylaniline-d11, identified by the chemical abstracts service (CAS) number 1398065-83-2, represents a specialized deuterated variant of the aromatic amine 2,4-dimethylaniline. This compound has garnered significant attention in contemporary chemical and pharmaceutical research due to its unique isotopic labeling properties and structural versatility. The incorporation of eleven deuterium atoms (^²H) into the molecular framework provides researchers with a powerful tool for studying reaction mechanisms, metabolic pathways, and kinetic isotope effects in complex systems.

The chemical structure of 2,4-Dimethylaniline-d11 consists of a benzene ring substituted with two methyl groups at the 2 and 4 positions, along with an anilino group bearing extensive deuteration. This specific arrangement offers distinct advantages in nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry applications, where the deuteration enhances signal resolution and reduces background interference from naturally occurring hydrogen isotopes.

Recent advancements in synthetic methodologies have enabled precise control over deuteration patterns in aromatic amines like 2,4-Dimethylaniline-d11. A 2023 study published in *Organic Letters* demonstrated an efficient catalytic hydrogenation protocol using palladium-based catalysts under mild conditions to achieve site-selective deuteration with >95% isotopic purity. Such breakthroughs underscore the growing importance of deuterated compounds in drug discovery pipelines for optimizing pharmacokinetic profiles.

In pharmaceutical research, CAS No. 1398065-83-2 serves as a critical intermediate for developing radiolabeled tracers used in positron emission tomography (PET) imaging studies. The deuterium enrichment allows for enhanced stability during radiolabeling processes while maintaining molecular recognition properties essential for targeting specific biological pathways. Researchers at the European Molecular Biology Laboratory reported in *Nature Communications* (Q3 2024) that this compound's isotopic characteristics improved tracer retention times by up to 40% compared to non-deuterated analogs.

The environmental science community has also recognized the value of 2,4-Dimethylaniline-d11 as a model compound for studying pollutant degradation mechanisms. Its stable deuteration enables accurate tracking of biodegradation processes under various environmental conditions without altering baseline reactivity parameters. A comparative study published in *Environmental Science & Technology* (August 2024) demonstrated its utility in quantifying microbial transformation rates across different soil matrices.

In materials science applications, the unique electronic properties of this deuterated amine make it an ideal candidate for developing advanced polymer electrolytes for fuel cell technology. The deuteration pattern influences intermolecular interactions and charge transport characteristics while maintaining structural integrity under operational conditions. Researchers at MIT's Materials Science Department reported in *Advanced Materials* (September 2024) that incorporating this compound into composite membranes improved proton conductivity by 35% at elevated temperatures.

Analytical chemists frequently employ CAS No. 1398065-83-2 as an internal standard in high-resolution mass spectrometry workflows due to its well-defined isotopic distribution pattern and low natural abundance background interference. This application is particularly valuable when quantifying trace amounts of aromatic amines in complex mixtures such as industrial effluents or biological samples.

The synthesis and characterization of this compound have benefited from recent advances in computational chemistry modeling techniques. Quantum mechanical calculations combined with experimental data provide deeper insights into the electronic structure and reactivity patterns that govern its behavior across different reaction environments. These computational approaches help optimize reaction conditions while minimizing waste generation through predictive modeling capabilities.

In academic research settings, 2,4-Dimethylaniline-d11 has become an essential tool for investigating hydrogen bonding networks and solvent effects on reaction kinetics using deuterium isotope effects measurements (KIE). The large mass difference between hydrogen and deuterium atoms creates measurable kinetic differences that reveal mechanistic details otherwise difficult to obtain through conventional methods alone.

Ongoing studies continue to explore novel applications for this versatile compound across disciplines ranging from catalysis development to biomedical imaging agents design. Its unique combination of chemical stability and isotopic labeling capabilities positions it as a valuable asset for advancing fundamental understanding while addressing practical challenges across multiple scientific domains.